Cas no 2290353-49-8 (3-Cyano-3-methylpyrrolidine-1-carbonyl chloride)

• Product Name: 3-Cyano-3-methylpyrrolidine-1-carbonyl chloride
• CAS No: 2290353-49-8
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 5924251
• PubChem ID: 155822537
• Update Time: 2025-11-02

3-Cyano-3-methylpyrrolidine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2290353-49-8
• 3-Cyano-3-methylpyrrolidine-1-carbonyl chloride
• EN300-2566699

• Inchi： 1S/C7H9ClN2O/c1-7(4-9)2-3-10(5-7)6(8)11/h2-3,5H2,1H3
• InChI Key： FCQSFZUAGVCZHC-UHFFFAOYSA-N
• SMILES： ClC(N1CCC(C#N)(C)C1)=O

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives

Additional information on 3-Cyano-3-methylpyrrolidine-1-carbonyl chloride

3-Cyano-3-methylpyrrolidine-1-carbonyl chloride (CAS No. 2290353-49-8): A Versatile Building Block in Modern Organic Synthesis

The 3-Cyano-3-methylpyrrolidine-1-carbonyl chloride (CAS No. 2290353-49-8) is an increasingly important heterocyclic compound in pharmaceutical and fine chemical research. As a carbonyl chloride derivative of 3-cyano-3-methylpyrrolidine, this specialized reagent has gained significant attention for its role as a key synthetic intermediate in the development of bioactive molecules and advanced materials.

Chemically classified as a pyrrolidine-based carbonyl chloride, this compound features a unique combination of structural elements: a cyano group at the 3-position, a methyl substituent, and the highly reactive carbonyl chloride functionality. This molecular architecture makes 3-Cyano-3-methylpyrrolidine-1-carbonyl chloride particularly valuable for amide bond formation and other nucleophilic substitution reactions in synthetic chemistry.

Recent trends in medicinal chemistry have driven growing interest in pyrrolidine derivatives, with 3-substituted pyrrolidines emerging as privileged scaffolds in drug discovery. The presence of both cyano and carbonyl chloride groups in this compound allows for diverse structural modifications, making it particularly useful for creating molecular libraries in high-throughput screening programs. Researchers frequently search for information about "synthesis of cyano-containing pyrrolidines" and "applications of carbonyl chloride derivatives" - topics where this compound plays a significant role.

In pharmaceutical applications, 3-Cyano-3-methylpyrrolidine-1-carbonyl chloride serves as a precursor for various bioactive compounds. Its structural features are particularly relevant to current research areas such as protease inhibitors and kinase modulators. The compound's ability to introduce both rigidity (through the pyrrolidine ring) and polarity (via the cyano group) makes it valuable in structure-activity relationship studies.

The synthetic utility of 3-Cyano-3-methylpyrrolidine-1-carbonyl chloride extends beyond pharmaceuticals. In materials science, it has been employed in the preparation of functionalized polymers and advanced coatings. The cyano group provides sites for further chemical modification, while the carbonyl chloride moiety enables efficient coupling reactions. These properties answer frequent search queries about "pyrrolidine derivatives in material science" and "cyano-functionalized building blocks."

From a synthetic chemistry perspective, 3-Cyano-3-methylpyrrolidine-1-carbonyl chloride offers several advantages. Its pyrrolidine core provides conformational constraint, often improving the metabolic stability of resulting compounds. The electron-withdrawing cyano group influences the reactivity of adjacent positions, enabling selective transformations. These characteristics make it a popular choice for researchers investigating "strategies for heterocyclic compound synthesis."

Quality control of 3-Cyano-3-methylpyrrolidine-1-carbonyl chloride typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Proper handling requires anhydrous conditions due to the moisture-sensitive nature of the carbonyl chloride group. Storage recommendations generally suggest cool, dry environments under inert atmosphere, addressing common questions about "stability of carbonyl chloride compounds."

The commercial availability of 3-Cyano-3-methylpyrrolidine-1-carbonyl chloride has increased in recent years, reflecting growing demand from both academic research and industrial applications. Suppliers often provide the compound with varying purity grades, from research-grade (90-95%) to high-purity (>98%) materials, catering to different application requirements. This availability supports research into "novel pyrrolidine derivatives" and "specialty chemical intermediates."

Future research directions for 3-Cyano-3-methylpyrrolidine-1-carbonyl chloride may explore its potential in click chemistry applications or as a building block for metal-organic frameworks (MOFs). The compound's dual functionality positions it well for emerging areas like covalent organic frameworks (COFs) and molecular machines - topics generating significant interest in scientific literature and search engine queries.

In conclusion, 3-Cyano-3-methylpyrrolidine-1-carbonyl chloride (CAS No. 2290353-49-8) represents a versatile and valuable chemical building block with wide-ranging applications in modern chemistry. Its unique structural features and reactivity profile continue to make it relevant to current research trends, particularly in pharmaceutical development and advanced materials science. As synthetic methodologies advance, the utility of this functionalized pyrrolidine derivative is likely to expand further.